Isobutane

• CAS No.: 75-28-5
• Product Name: Isobutane
• Molecular Formula: (CH3)2CH CH3; C4H10; (CH3)2CHCH3; C4H10
• Molecular Weight: 58.12 g/mol
• IUPAC Name: 2-methylpropane
• Standard InChI: InChI=1S/C4H10/c1-4(2)3/h4H,1-3H3
• Standard InChIKey: NNPPMTNAJDCUHE-UHFFFAOYSA-N
• Impurities: 0.1% /BUTANE/
• SMILES: CC(C)C
• Canonical SMILES: CC(C)C
• Boiling Point: 10.8 °F at 760 mm Hg (USCG, 1999); -11.7 °C; -12 °C; 10.8°F; 11°F
• Colorform: Colorless gas [Note: Shipped as a liquified compressed gas. A liquid below 11 °F]
• Density: 0.557 at 68 °F (USCG, 1999); 0.55092 g/cu cm at 25 °C; 0.55711 g/cu cm at 20 °C; 0.61415 at -29.5 °C; Relative density (water = 1): 0.6 (liquid); 0.557; 2.06(relative gas density)
• Flash Point: -117 °F (USCG, 1999); -82.99 °C (-117.38 °F) - closed cup; Flammable gas; -117°F; NA (Gas)
• Melting Point: -427.5 °F (USCG, 1999); -138.3 °C; -160 °C; -216.9°F; -255°F
• Physical Description: Isobutane is a colorless gas with a faint petroleum-like odor. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. The vapors are heavier than air. Any leak can either be liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket.; DryPowder, WetSolid; GasVapor; GasVapor, Liquid; Liquid; GasVapor; Liquid; Colourless gas or liquid with mild, characteristic odour; COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.; Colorless gas with a gasoline-like or natural gas odor.; Colorless gas with a gasoline-like or natural gas odor. [Note: Shipped as a liquefied compressed gas. A liquid below 11°F.]
• Description: Isobutane is a colorless gas with a faint petroleum-like odor. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. The vapors are heavier than air. Any leak can either be liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket.; Isobutane is an alkane that is propane substituted by a methyl group at position 2. It has a role as a food propellant and a refrigerant. It is an alkane and a gas molecular entity.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Slight (NIOSH, 2016); 8.40e-04 M; In water, 48.9 mg/L at 25 °C; Soluble in ethanol, ether, chloroform; Solubility in water at 20 °C: none; Slight
• Synonyms: 1,1-Dimethylethane;2-Methylpropan;2-methyl-propan;a31(hydrocarbon);i-Butane;Isobutan;Isobutane mixtures;isobutane(dot)
• Vapor Density: 2.01 (Air = 1); Relative vapor density (air = 1): 2; 2.06
• Vapor Pressure: 3.1 atm at 70 °F (NIOSH, 2016); 2.61e+03 mmHg; 2610 mm Hg (348.1 kPa) at 25 °C; 391.02 mm Hg (52.132 kPa) at -27.57 °C; Vapor pressure, kPa at 20 °C: 304; 3.1 atm at 70°F; (70°F): 3.1 atm
• PubChem Compound: 6360
• Last Modified: Nov 11 2021